2-Methylhippuric acid
Overview
Description
2-Methylhippuric Acid is an isoform of methylhippuric acid where the methyl and glycine groups are bound to carbon -1 and carbon -2 on the benzene ring, respectively . It is also known as o-methylhippuric acid . It is a metabolite of o-xylene, and the measurement of 2-MHA in urine may be correlated to a subject’s level of xylene exposure .
Synthesis Analysis
2-Methylhippurate is a byproduct of the detoxification of the common solvent xylene . Urinary excretion of 2-methylhippurate is a sensitive and specific marker for xylene exposure which increases oxidative stress . A magnetic polymer was molecularly imprinted with hippuric acid (HA) to obtain a nanomaterial with an architecture of type Fe 3 O 4 @SiO 2 @MIP. It was used as a sorbent for magnetic solid phase extraction of HA and methylhippuric acids (2-MHA, 3-MHA, 4-MHA) from urine samples .
Molecular Structure Analysis
The molecular structure of 2-Methylhippuric Acid consists of a benzene ring with a methyl group attached to carbon-1 and a glycine group attached to carbon-2 .
Chemical Reactions Analysis
2-Methylhippuric Acid is a metabolite of o-xylene, and its presence in urine can be used as a marker for xylene exposure .
Physical And Chemical Properties Analysis
2-Methylhippuric Acid has a molecular formula of C10H11NO3 and a molecular weight of 193.20 g/mol . It is an N-acylglycine and is a natural product found in Homo sapiens .
Scientific Research Applications
Biomarker for Toluene Exposure
2-Methylhippuric acid is a biomarker for exposure to toluene, a solvent widely used in painting, automotive, printing, and pharmaceutical industries . Toluene can cause brain and nerve injury to factory workers who are exposed to it for a long time . More than 80% of the absorbed toluene is metabolized by the mixed-oxidase enzyme system to benzoic acid, which is then conjugated with glycine and converted to hippuric acid . This metabolic process is similar to that of xylene, which is converted to methylhippuric acid .
Extraction and Quantitation
A magnetic polymer was molecularly imprinted with hippuric acid to obtain a nanomaterial with an architecture of type Fe3O4@SiO2@MIP . This nanomaterial was used as a sorbent for magnetic solid phase extraction of hippuric acid and methylhippuric acids (including 2-Methylhippuric acid) from urine samples . The extraction of these acids allows for their quantitation by ultra-performance liquid chromatography with mass spectrometric detection .
Diagnosis of Human Hepatitis B Virus
2-Methylhippuric acid is also known as o-methylhippuric acid and its determination in urine by gas chromatography was reported . It is the urinary metabolic biomarker for the diagnosis of human Hepatitis B virus .
Chemical Synthesis
2-Methylhippuric acid is used in chemical synthesis as a building block . It is available commercially for use in various research and development applications .
Safety and Hazards
Exposure to 2-Methylhippuric Acid can cause skin irritation and serious eye irritation. It may also cause respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised. It should be used only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
2-Methylhippuric acid is an acyl glycine . Acyl glycines are produced through the action of glycine N-acyltransferase . Therefore, the primary target of 2-Methylhippuric acid is the enzyme glycine N-acyltransferase.
Mode of Action
As an acyl glycine, it is produced through the action of glycine n-acyltransferase . This suggests that 2-Methylhippuric acid might interact with this enzyme to exert its effects.
Biochemical Pathways
2-Methylhippuric acid is a metabolite of the isomers of xylene . The presence of 2-Methylhippuric acid can be used as a biomarker to determine exposure to xylene . .
Pharmacokinetics
It is known that 2-methylhippuric acid is a metabolite of xylene , suggesting that its absorption, distribution, metabolism, and excretion (ADME) properties may be related to those of xylene.
Result of Action
The presence of 2-Methylhippuric acid can be used as a biomarker to determine exposure to xylene . This suggests that the primary result of the action of 2-Methylhippuric acid is the indication of xylene exposure.
Action Environment
2-Methylhippuric acid is relatively stable and can be stored at room temperature . It is soluble in water, with a solubility of 2.08 g/100 mL at 25°C . It is stable under acidic conditions but is prone to hydrolysis under alkaline conditions . These properties suggest that the action, efficacy, and stability of 2-Methylhippuric acid can be influenced by environmental factors such as temperature and pH.
properties
IUPAC Name |
2-[(2-methylbenzoyl)amino]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3/c1-7-4-2-3-5-8(7)10(14)11-6-9(12)13/h2-5H,6H2,1H3,(H,11,14)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOEBAVRJHRCKRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60194818 |
Source
|
| Record name | 2-Methylhippuric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60194818 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | 2-Methylhippuric acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0011723 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
>29 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24837349 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
42013-20-7 |
Source
|
| Record name | 2-Methylhippuric acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=42013-20-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methylhippuric acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042013207 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | o-Toluric acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=163983 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Methylhippuric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60194818 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(o-toluoyl)glycine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.548 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-METHYLHIPPURIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/J043BCI40Z | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | 2-Methylhippuric acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0011723 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Methyl-2-[4-(trifluoromethyl)phenyl]propanoic acid](/img/structure/B29349.png)
